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Compound of Interest

Compound Name: 2,2,4-Trimethylcyclopentanone

Cat. No.: B1295220

Application Notes and Protocols for 2,2,4-
Trimethylcyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 2,2,4-
trimethylcyclopentanone, a flammable liquid requiring careful management in a laboratory
setting. Adherence to these guidelines is crucial to ensure personnel safety and maintain the
integrity of the compound for research and development purposes.

Chemical and Physical Properties

A summary of the key quantitative data for 2,2,4-trimethylcyclopentanone is presented in the
table below for easy reference.
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Property Value Reference
Molecular Formula CsH140 [1112]
Molecular Weight 126.20 g/mol [1]

CAS Number 28056-54-4 [1][2]
Appearance Colorless to Yellow Liquid [3]

Boiling Point 66°C [3]

Flash Point 38°C [4]

Purity >95.0% (GC) [2]
Solubility Insoluble in water; Soluble in 5]

benzene

Hazard Identification and Safety Precautions

2,2,4-Trimethylcyclopentanone is classified as a flammable liquid and vapor.[1][2] It is
essential to handle this chemical with the awareness of its potential hazards.

GHS Hazard Statements:
e H226: Flammable liquid and vapor.[1][2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][6]
o P233: Keep container tightly closed.[2][6]

e P240: Ground/bond container and receiving equipment.[6]

e P241: Use explosion-proof electrical, ventilating, and lighting equipment.[6]

e P242: Use only non-sparking tools.[6]

o P243: Take precautionary measures against static discharge.
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o P280: Wear protective gloves, eye protection, and face protection.[2][6]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[2][6]

e P370+P378: In case of fire: Use dry chemical, foam, or carbon dioxide to extinguish.[2]
e P403+P235: Store in a well-ventilated place. Keep cool.[2][6]

o P501: Dispose of contents/container to an approved waste disposal plant.
Experimental Protocols

3.1. Personal Protective Equipment (PPE)

Before handling 2,2,4-trimethylcyclopentanone, all personnel must be equipped with the
following PPE:

Eye Protection: Safety glasses are mandatory. A face shield should be used if there is a risk
of splashing.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[2]

Respiratory Protection: A vapor respirator should be used if handling in a poorly ventilated
area or if vapor generation is likely.[2]

Skin and Body Protection: A lab coat or protective clothing is required. Protective boots may
be necessary depending on the scale of handling.[2]

3.2. Handling Protocol

» Ventilation: Always handle 2,2,4-trimethylcyclopentanone in a well-ventilated area,
preferably within a chemical fume hood.[2]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and
hot surfaces. Use of explosion-proof equipment is recommended.[2]

o Electrostatic Charge: Take measures to prevent the buildup of electrostatic charge.[2]
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» Dispensing: When transferring the liquid, use a closed system where possible.[2] Ground
and bond containers during transfer.

e Hygiene: Wash hands and face thoroughly after handling.[2]
» Contact Avoidance: Avoid contact with skin, eyes, and clothing.[2]

3.3. Storage Protocol

Container: Keep the compound in a tightly closed container.[2]

Location: Store in a cool, dark, and well-ventilated place.[2]

Incompatible Materials: Store away from oxidizing agents.[2]

Temperature: Storage at room temperature is generally acceptable.[4][7]
3.4. Spill and Emergency Procedures
e Spill Response:
o Immediately remove all sources of ignition.[2]
o Ventilate the area.
o Wear appropriate PPE.
o Absorb the spill with an inert, dry material such as sand or vermiculite.[2]
o Collect the absorbed material into an airtight container for disposal.[2]
o For large spills, contain the spill by bunding.[2]
o First Aid:

o Inhalation: Move the victim to fresh air and keep them at rest. Seek medical attention if
you feel unwell.[2]
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o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water or shower.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, seek medical attention.[2]

o Ingestion: Rinse mouth. Seek medical attention if you feel unwell.[2]
3.5. Waste Disposal

Dispose of 2,2,4-trimethylcyclopentanone and its containers in accordance with local, state,
and federal regulations. This should be done through an approved waste disposal plant.

Visualized Workflow

The following diagram illustrates the key logical relationships in the handling and storage of
2,2,4-trimethylcyclopentanone.
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Logical Workflow for 2,2,4-Trimethylcyclopentanone Handling
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Caption: Logical workflow for safe handling and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295220#protocols-for-handling-and-storage-of-2-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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